Cas no 2228311-71-3 (tert-butyl N-3-amino-2-methyl-2-(5-methylpyridin-3-yl)propylcarbamate)

Tert-butyl N-3-amino-2-methyl-2-(5-methylpyridin-3-yl)propylcarbamate is a protected amine derivative featuring a tert-butoxycarbonyl (Boc) group and a substituted pyridine moiety. This compound is primarily utilized as an intermediate in organic synthesis, particularly in pharmaceutical research, where its Boc-protected amine functionality ensures stability during multi-step reactions. The presence of the 5-methylpyridin-3-yl group enhances its utility in constructing complex heterocyclic frameworks. Its well-defined structure and high purity make it suitable for precise synthetic applications, including peptide coupling and medicinal chemistry. The Boc group can be readily deprotected under mild acidic conditions, offering flexibility in downstream modifications. This compound is valued for its reliability in producing tailored molecular architectures.
tert-butyl N-3-amino-2-methyl-2-(5-methylpyridin-3-yl)propylcarbamate structure
2228311-71-3 structure
Product Name:tert-butyl N-3-amino-2-methyl-2-(5-methylpyridin-3-yl)propylcarbamate
CAS No:2228311-71-3
MF:C15H25N3O2
MW:279.377903699875
CID:6264675
PubChem ID:165691255
Update Time:2025-06-10

tert-butyl N-3-amino-2-methyl-2-(5-methylpyridin-3-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-3-amino-2-methyl-2-(5-methylpyridin-3-yl)propylcarbamate
    • tert-butyl N-[3-amino-2-methyl-2-(5-methylpyridin-3-yl)propyl]carbamate
    • EN300-1881258
    • 2228311-71-3
    • Inchi: 1S/C15H25N3O2/c1-11-6-12(8-17-7-11)15(5,9-16)10-18-13(19)20-14(2,3)4/h6-8H,9-10,16H2,1-5H3,(H,18,19)
    • InChI Key: KEZGZBNSVAPCHK-UHFFFAOYSA-N
    • SMILES: O(C(NCC(C)(C1C=NC=C(C)C=1)CN)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 279.19467705g/mol
  • Monoisotopic Mass: 279.19467705g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 77.2Ų

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Additional information on tert-butyl N-3-amino-2-methyl-2-(5-methylpyridin-3-yl)propylcarbamate

Comprehensive Overview of tert-butyl N-3-amino-2-methyl-2-(5-methylpyridin-3-yl)propylcarbamate (CAS No. 2228311-71-3)

The compound tert-butyl N-3-amino-2-methyl-2-(5-methylpyridin-3-yl)propylcarbamate (CAS No. 2228311-71-3) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a tert-butyl carbamate group and a 5-methylpyridin-3-yl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

In recent years, the demand for tert-butyl N-3-amino-2-methyl-2-(5-methylpyridin-3-yl)propylcarbamate has surged, driven by advancements in structure-activity relationship (SAR) studies and the growing interest in small molecule therapeutics. Its CAS No. 2228311-71-3 is often queried in scientific databases, reflecting its importance in medicinal chemistry. The compound's amino and carbamate functionalities provide versatile handles for further derivatization, enabling the creation of libraries for high-throughput screening.

One of the key applications of tert-butyl N-3-amino-2-methyl-2-(5-methylpyridin-3-yl)propylcarbamate lies in its role as a building block for protease inhibitors and receptor modulators. The 5-methylpyridin-3-yl group is particularly noteworthy, as it mimics natural ligands in biological systems, enhancing binding affinity. This feature aligns with current trends in fragment-based drug design (FBDD), where small, rigid fragments are used to optimize molecular interactions.

The synthesis of tert-butyl N-3-amino-2-methyl-2-(5-methylpyridin-3-yl)propylcarbamate typically involves multi-step organic reactions, including Boc protection and nucleophilic substitution. Its purity and stability are critical for downstream applications, prompting rigorous quality control measures. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound, ensuring compliance with industry standards.

From an SEO perspective, queries related to CAS No. 2228311-71-3 often include terms like "synthesis protocol," "supplier information," and "pharmacological activity." Addressing these search intents, this article highlights the compound's utility in lead optimization and its potential in treating diseases like cancer and inflammatory disorders. The integration of computational chemistry tools has further accelerated its adoption, enabling virtual screening and molecular docking studies.

Environmental and regulatory considerations also play a role in the use of tert-butyl N-3-amino-2-methyl-2-(5-methylpyridin-3-yl)propylcarbamate. While it is not classified as a hazardous material, proper handling and disposal protocols are recommended to minimize ecological impact. This aligns with the broader shift toward green chemistry principles in the pharmaceutical industry.

In conclusion, tert-butyl N-3-amino-2-methyl-2-(5-methylpyridin-3-yl)propylcarbamate (CAS No. 2228311-71-3) represents a versatile and valuable compound in modern research. Its structural features and applications resonate with current scientific priorities, making it a focal point for innovation in drug development and beyond.

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